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Compound of Interest

Compound Name: TCS7010

Cat. No.: B611264 Get Quote

Essential Safety and Handling Guide for
TCS7010
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like TCS7010 is paramount. This guide provides immediate, essential safety

and logistical information, including personal protective equipment (PPE) recommendations,

operational procedures for handling and storage, and disposal plans.

Chemical Identity:

Property Value

Product Name TCS7010

Synonyms Aurora A Inhibitor I, TC-S 7010

CAS Number 1158838-45-9

Molecular Formula C₃₁H₃₁ClFN₇O₂

Molecular Weight 588.07 g/mol

Function
Potent and selective Aurora A kinase inhibitor[1]

[2]

Common Solvent Dimethyl sulfoxide (DMSO)
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Personal Protective Equipment (PPE)
When handling TCS7010, especially when in solution with DMSO which can enhance skin

absorption, a comprehensive PPE strategy is crucial. The following table summarizes the

recommended PPE.

Body Part Recommended Protection

Eyes/Face
Chemical safety goggles and a face shield

should be worn to protect against splashes.

Skin/Hands

Wear a lab coat and appropriate chemical-

resistant gloves. Given that TCS7010 is often

dissolved in DMSO, which readily penetrates

the skin, glove selection is critical. Butyl rubber,

neoprene, or thick (15 mil) latex gloves are

recommended over standard nitrile gloves,

which can degrade with DMSO exposure[2].

Change gloves immediately if contaminated.

Respiratory

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of

any aerosols or vapors. If a fume hood is not

available, a NIOSH-approved respirator may be

necessary.

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is essential to maintain a safe

laboratory environment.

Handling and Storage Protocol
Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. Have all necessary equipment, including PPE, spill containment

materials, and waste containers, readily available.
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Weighing: If handling the solid form, weigh the required amount in a fume hood to avoid

inhalation of the powder.

Dissolving: When preparing a stock solution, slowly add the solvent (typically DMSO) to the

solid TCS7010 to avoid splashing.

Storage: Store TCS7010 as a solid at -20°C. Stock solutions in DMSO should be stored at

-20°C or -80°C, depending on the desired storage duration. Avoid repeated freeze-thaw

cycles.

Spill Response Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For small spills, use an absorbent material to contain the liquid.

Clean-up: Wearing appropriate PPE, carefully clean the spill area. For liquid spills, absorb

with an inert material and place it in a sealed container for disposal.

Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste containing TCS7010, including empty containers, contaminated PPE, and spill

cleanup materials, should be treated as hazardous waste.

Segregation: Collect all TCS7010 waste in a designated, labeled, and sealed hazardous

waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"TCS7010".
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Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

TCS7010 down the drain.

Experimental Protocols
While specific experimental protocols will vary, a general workflow for an in vitro kinase assay

using TCS7010 is provided below. This is for informational purposes and should be adapted to

specific experimental needs.

Aurora A Kinase Inhibition Assay (ELISA-based)

Plate Coating: Coat a 96-well plate with a suitable substrate for Aurora A kinase.

Blocking: Block the remaining protein-binding sites on the plate.

Kinase Reaction: Prepare a reaction mixture containing Aurora A kinase, ATP, and varying

concentrations of TCS7010 (or a vehicle control, typically DMSO).

Incubation: Add the reaction mixture to the wells and incubate to allow the kinase reaction to

proceed.

Detection: Use a specific antibody that recognizes the phosphorylated substrate to detect the

extent of the kinase reaction.

Signal Quantification: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a

suitable substrate to generate a detectable signal, which can be quantified using a plate

reader.

Data Analysis: Determine the IC₅₀ value of TCS7010 by plotting the inhibition of kinase

activity against the concentration of the inhibitor.

Visualized Workflow
The following diagram illustrates the key decision points and safety procedures for handling

TCS7010.
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Start: Handling TCS7010

Wear Full PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Assess Task:
Solid or Solution?

Weigh Solid TCS7010

Solid

Prepare Solution in DMSO

Solution

Work in Chemical Fume Hood

Store Appropriately:
Solid at -20°C

Solution at -20°C or -80°C

Spill Occurred?

Execute Spill Response Protocol

Yes

Dispose of all materials as
hazardous waste via EHS

No

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of TCS7010.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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